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Abstract

Diphenylborinic acid (Ph2BOH) is a versatile organoboron compound recognized for its utility
as a catalyst in a variety of organic transformations, most notably in the regioselective
functionalization of diols.[1][2] Its efficacy in these applications is fundamentally governed by
the Lewis acidic nature of its boron center. This technical guide provides a comprehensive
overview of the principles and methodologies used to characterize the Lewis acidity of
diphenylborinic acid. While direct, experimentally determined quantitative values for
diphenylborinic acid are not widely reported in the literature, this guide details the established
experimental and computational protocols for their determination. Furthermore, it presents
relevant data from closely related compounds to offer a robust framework for understanding
and predicting the reactivity of diphenylborinic acid.

Introduction to Lewis Acidity of Borinic Acids

Borinic acids, with the general formula R2zBOH, are organoboron compounds characterized by
a boron atom bonded to two organic substituents and one hydroxyl group. The boron atom in
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its neutral, trigonal planar state possesses a vacant p-orbital, rendering it electron-deficient and
capable of accepting a pair of electrons from a Lewis base. This electron-accepting ability
defines its Lewis acidity.[3] The strength of this acidity is a critical parameter that dictates the
compound's reactivity and its ability to act as a catalyst.[4]

The Lewis acidity of diphenylborinic acid is central to its catalytic role, where it reversibly
forms a tetracoordinate borinate complex with nucleophiles like diols, thereby activating them
for subsequent reactions.[1][5]

Quantitative Measures of Lewis Acidity

Several experimental and computational methods are employed to quantify the Lewis acidity of
organoboron compounds. The most common metrics include the acid dissociation constant
(pKa), the Gutmann-Beckett Acceptor Number (AN), and the computationally derived Fluoride
lon Affinity (FIA).

While specific experimental data for diphenylborinic acid is scarce, the following table
summarizes the types of quantitative data used to assess Lewis acidity and provides context
with values for related boronic acids.
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Acceptor
Number (AN)

Gutmann-
Beckett Method
(3P NMR)

Measures the

interaction with a

Lewis base

probe (TEPO) in

a non- Data not
coordinating available
solvent. A higher

AN indicates

stronger Lewis

acidity.

Data not

available

Fluoride lon
Affinity (FIA)

Computational
(DFT, etc.)

The calculated
negative
enthalpy for the
gas-phase
reaction with a Data not
fluoride ion. A available
higher FIA

indicates

stronger Lewis

acidity.

Data not

available

Experimental Protocols for Determining Lewis

Acidity
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Determination of pKa by UV-Vis Spectrophotometric
Titration

This method is applicable when the acidic and basic forms of the borinic acid exhibit different
UV-Vis absorbance spectra. The absorbance of a diphenylborinic acid solution is measured
across a range of pH values.

Principle: The equilibrium between the neutral trigonal diphenylborinic acid and its anionic
tetrahedral boronate adduct with hydroxide is monitored by changes in UV absorbance. The
pKa is the pH at which the concentrations of these two species are equal, corresponding to the
inflection point of the absorbance vs. pH curve.

Protocol:

Stock Solution Preparation: Prepare a stock solution of diphenylborinic acid in a suitable
organic solvent (e.g., DMSO or methanol) to ensure solubility.

» Buffer Preparation: Prepare a series of buffer solutions with constant ionic strength (e.g., 0.1
M KCI) covering a pH range from approximately 2 pH units below to 2 pH units above the
expected pKa.

o Sample Preparation: In a set of quartz cuvettes or a UV-transparent microplate, add a fixed
volume of each buffer solution. Add a small, constant volume of the diphenylborinic acid
stock solution to each well. Include buffer blanks.

e Spectra Acquisition: Measure the UV-Vis spectrum (e.g., 220-400 nm) for each sample.

o Data Analysis: a. Identify a wavelength with the maximum absorbance difference between
the fully protonated (low pH) and deprotonated (high pH) forms. b. Plot the absorbance at
this wavelength against the pH. c. Fit the data to a sigmoidal curve. The pH at the inflection
point of the curve corresponds to the pKa.[8][9]

Determination of Acceptor Number (AN) by the
Gutmann-Beckett Method

This method provides a measure of Lewis acidity in non-aqueous, weakly coordinating
solvents.[10][11]
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Principle: The Lewis acid is allowed to interact with a probe Lewis base, triethylphosphine oxide
(TEPO). The interaction with the Lewis acidic boron center of diphenylborinic acid causes a
deshielding of the phosphorus nucleus in TEPO, resulting in a downfield shift (Ad) in the 3P
NMR spectrum. The magnitude of this shift is proportional to the Lewis acidity.[10]

Protocol:

o Sample Preparation: a. Prepare a standard solution of triethylphosphine oxide (TEPO) in a
dry, weakly coordinating solvent (e.g., CD2Clz or CeDs). b. Acquire a 3P NMR spectrum of
this TEPO solution to determine the chemical shift of the free probe (&_free). c. Prepare a
solution of diphenylborinic acid in the same solvent. d. Add a molar equivalent of TEPO to
the diphenylborinic acid solution.

» NMR Acquisition: Acquire the 3P NMR spectrum of the diphenylborinic acid-TEPO mixture
to determine the chemical shift of the complexed probe (6 _complex).

o Data Analysis: a. Calculate the change in chemical shift: Ad = d_complex - d_free. b. The
Acceptor Number (AN) can be calculated using the formula established by Gutmann: AN =
2.21 x (6_sample — 41.0), where & _sample is the chemical shift of TEPO in the presence of
the Lewis acid and 41.0 ppm is the chemical shift of TEPO in the non-coordinating solvent
hexane.[10]

Computational Determination of Fluoride lon Affinity
(FIA)

FIA is a theoretical measure of the intrinsic Lewis acidity of a molecule in the gas phase.[12]
[13]

Principle: The FIA is defined as the negative of the enthalpy change (—AH) for the reaction of
the Lewis acid with a fluoride ion. It is typically calculated using quantum chemical methods like
Density Functional Theory (DFT). A more positive FIA value indicates a stronger Lewis acid.[14]
[15]

Methodology:

o Structure Optimization: The geometries of diphenylborinic acid (Ph2BOH) and its fluoride
adduct ([Ph2B(F)OH]~) are optimized using a selected level of theory (e.g., B3LYP) and
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basis set (e.g., 6-311+G(d,p)).

e Frequency Calculation: Vibrational frequency calculations are performed on the optimized
structures to confirm they are true energy minima and to obtain thermal corrections to the
enthalpy.

» Enthalpy Calculation: The total electronic energies and thermal corrections are used to
calculate the enthalpies of both species.

o FIA Calculation: The FIA is calculated as the negative of the reaction enthalpy: FIA = —
[AH([Ph2B(F)OH]~) — (AH(Ph2BOH) + AH(F™))]

Chemical Equilibria and Catalytic Cycles

The Lewis acidity of diphenylborinic acid is manifested in its chemical behavior, including its
equilibrium with its anhydride and its role in catalysis.

Equilibrium with Diphenylborinic Anhydride

Like many boronic and borinic acids, diphenylborinic acid can undergo dehydration to form its
corresponding anhydride, 1,1,3,3-tetraphenyldiboroxane.[16][17] This is a reversible equilibrium
that can be influenced by the presence of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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